N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide

• IUPAC Name: N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide
• InChI: InChI=1S/C20H18N2O2/c23-20(19-15-11-12-5-1-2-6-13(12)18(15)19)21-10-9-16-14-7-3-4-8-17(14)24-22-16/h1-8,15,18-19H,9-11H2,(H,21,23)
• InChI Key: DSZBBULIMHNICM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2C(=O)NCCC3=NOC4=CC=CC=C43)C5=CC=CC=C51
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide is a complex organic compound that belongs to the class of benzoxazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide typically involves the following steps:

Formation of Benzoxazole Core: The benzoxazole core is synthesized through the cyclization of o-aminophenol with carboxylic acids or their derivatives under acidic conditions.

Attachment of Ethyl Group: The ethyl group is introduced via alkylation reactions using appropriate alkyl halides.

Formation of Cyclopropane Ring: The cyclopropane ring is formed through cyclopropanation reactions, often using diazo compounds and transition metal catalysts.

Final Coupling: The final coupling step involves the reaction of the benzoxazole derivative with the cyclopropane intermediate under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and green chemistry principles are often employed to enhance efficiency and reduce waste .

Chemical Reactions Analysis

Types of Reactions

N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the benzoxazole and cyclopropane rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines and thiols, and electrophiles like alkyl halides.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced forms, and various substituted analogs with different functional groups .

Scientific Research Applications

N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anticancer, antimicrobial, and anti-inflammatory agent.

Biological Research: The compound is used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.

Industrial Applications: It serves as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide involves:

Molecular Targets: The compound targets specific enzymes and receptors, modulating their activity and affecting cellular processes.

Pathways Involved: It influences pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Benzoxazole Derivatives: Compounds like 2-(2-hydroxyphenyl)benzoxazole and 2-(2-aminophenyl)benzoxazole share structural similarities and biological activities.

Cyclopropane Derivatives: Compounds such as cyclopropane carboxylic acid and cyclopropane acetic acid are structurally related.

Uniqueness

N-[2-(1,2-benzoxazol-3-yl)ethyl]-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxamide is unique due to its combined benzoxazole and cyclopropane structures, which confer distinct biological activities and chemical reactivity .